Cas no 50614-86-3 (4-acetylindole)
4-acetylindole structure
Product Name:4-acetylindole
CAS No:50614-86-3
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03095177
CID:839333
PubChem ID:13004673
Update Time:2025-04-19
4-acetylindole Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1H-indol-4-yl)- (9CI)
- 1-(1H-indol-4-yl)ethanone
- 4-Acetylindole
- ETHANONE, 1-(1H-INDOL-4-YL)-
- 1-(1H-INDOL-4-YL)-ETHANONE
- 1-(indol-4-yl)ethanone
- 1-indol-4-yl-ethanone
- 4-Methylester indole, 4
- acetyl-4 indole
- AGN-PC-00KF4Y
- CTK8I9246
- PB23334
- SureCN827588
- DTXSID50514829
- SY097691
- AS-34094
- CS-0047277
- EN300-1856035
- J-502858
- MFCD03095177
- 50614-86-3
- RUBNGGWBJUGNNA-UHFFFAOYSA-N
- AKOS022715097
- BDBM93043
- DA-05383
- 1-(1H-Indol-4-yl)ethan-1-one
- SCHEMBL827588
- 4-acetylindole
-
- MDL： MFCD03095177
- Inchi： 1S/C10H9NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-6,11H,1H3
- InChI Key： RUBNGGWBJUGNNA-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.9Ų
4-acetylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0143-10g |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1500 | 2023-09-07 | |
| Matrix Scientific | 112687-1g |
4-Acetylindole |
50614-86-3 | 1g |
$851.00 | 2023-09-09 | ||
| TRC | I628235-10mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628235-50mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | I628235-100mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Alichem | A199010042-5g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 5g |
$1010.00 | 2023-09-01 | |
| Alichem | A199010042-10g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1452.97 | 2023-09-01 | |
| Alichem | A199010042-25g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 25g |
$2177.56 | 2023-09-01 | |
| Chemenu | CM108101-5g |
4-acetylindole |
50614-86-3 | 95% | 5g |
$1510 | 2021-08-06 | |
| eNovation Chemicals LLC | D496809-1G |
4-acetylindole |
50614-86-3 | 97% | 1g |
$475 | 2024-05-23 |
4-acetylindole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:50614-86-3)4-acetylindole
Order Number:A871502
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):1736.0
Email:sales@amadischem.com
4-acetylindole Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:50614-86-3)4-acetylindole
Purity:99%
Quantity:10g
Price ($):1736.0